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NI-42 Technical Data Summary

The table below summarizes the key specifications for NI-42 based on the supplier's information [1] and its

Safety Data Sheet (SDS) [2].

Property Specification / Value

CAS Number 1884640-99-6 [2] [1]

Molecular Formula C1gH15N303S [1]

Molecular Weight 353.39 g/mol [1]

Purity >98% (by HPLC) [1]

Short-Term Storage 0°C [1]

Long-Term Storage -20°C, in a desiccated environment [2] [1]
Storage Form Powder [2]

Solubility DMSO [1]

| Hazard Statements | H302: Harmful if swallowed. H410: Very toxic to aquatic life with long-lasting
effects. [2] |
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Storage & Handling Protocols

For safe handling and maintenance of NI-42's stability, please adhere to the following protocols derived from

its Safety Data Sheet [2]:

e Storage Conditions: The powder should be stored in a tightly sealed container. For long-term
stability, keep it at -20°C in a cool, well-ventilated place. Short-term storage at 0°C is also indicated.
The container should be kept in a desiccated environment to prevent moisture absorption [2] [1].

o Safe Handling Procedures:

o Personal Protective Equipment (PPE): Use safety goggles, protective gloves, and impervious
clothing. Avoid skin contact and inhalation of dust or aerosols [2].

o Engineering Controls: Work with the substance only in areas with adequate exhaust
ventilation. Ensure that safety showers and eye-wash stations are accessible [2].

o Accidental Release: Carefully collect spillage to avoid environmental release. Absorb spills
with a liquid-binding material (e.g., diatomite) and decontaminate surfaces with alcohol.
Dispose of all contaminated material according to local regulations [2].

Molecular Structure Diagram

The following diagram illustrates the structural relationship of NI-42 based on its [UPAC name and SMILES

representation [1]. This can help researchers visualize the core components of the molecule.
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Diagram 1: A structural breakdown of the NI-42 molecule showing its core quinolinone ring, the connecting

sulfonamide group, and the terminal benzonitrile modifier.

Experimental Context

NI-42 is a potent and selective small-molecule inhibitor of the Bromodomain and PHD Finger-containing
(BRPF) proteins [1]. Inhibitors of this kind are valuable tools in epigenetic research, as BRPF proteins are
readers of histone acetylation. The provided reference suggests its use is suitable for both cellular and in vivo

studies to probe biological functions [1].

Important Limitations to Note

¢ No Experimental Protocols: The search results do not include detailed methodologies for
experiments like cell culture treatment, animal studies, or biochemical assays using NI-42.

¢ No Signaling Pathway Details: There is insufficient information on the specific BRPF signaling
pathways to generate a detailed pathway diagram.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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